Cas no 1187168-36-0 (5,2'-Dimethyl-[2,4']bipyridinyl)

• Product Name: 5,2'-Dimethyl-[2,4']bipyridinyl
• CAS No: 1187168-36-0
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 4684697
• Update Time: 2025-06-08

5,2'-Dimethyl-[2,4']bipyridinyl Chemical and Physical Properties

Names and Identifiers

• 5,2'-Dimethyl-[2,4']bipyridinyl
• 2',5-Dimethyl-2,4'-bipyridine
• 5,2'-Dimethyl-2,4'-bipyridine

• Inchi： 1S/C12H12N2/c1-9-3-4-12(14-8-9)11-5-6-13-10(2)7-11/h3-8H,1-2H3
• InChI Key： ALFUKBAUFFOYDU-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=CC=1C1C=CN=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Topological Polar Surface Area: 25.8

Additional information on 5,2'-Dimethyl-[2,4']bipyridinyl

Recent Advances in the Study of 5,2'-Dimethyl-[2,4']bipyridinyl (CAS: 1187168-36-0) in Chemical Biology and Pharmaceutical Research

The compound 5,2'-Dimethyl-[2,4']bipyridinyl (CAS: 1187168-36-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic bipyridine derivative has been the subject of multiple studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development. Recent literature highlights its role in modulating key biological pathways, particularly in the context of inflammation and oncology.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which investigated the compound's ability to act as a selective inhibitor of protein kinases involved in inflammatory responses. The research team demonstrated that 5,2'-Dimethyl-[2,4']bipyridinyl exhibits high binding affinity to specific kinase domains, with an IC50 value in the low micromolar range. This selectivity profile suggests potential applications in developing targeted therapies for autoimmune diseases, where current treatments often suffer from off-target effects.

Structural analysis of 5,2'-Dimethyl-[2,4']bipyridinyl reveals that the dimethyl substitution pattern at the 5 and 2' positions contributes significantly to its biological activity. Computational docking studies have shown that these methyl groups enhance hydrophobic interactions with target proteins while maintaining favorable solubility properties. This balance between lipophilicity and aqueous solubility makes the compound particularly interesting for medicinal chemistry optimization programs.

In oncology research, preliminary in vitro studies have demonstrated promising cytotoxic activity of 5,2'-Dimethyl-[2,4']bipyridinyl against several cancer cell lines, including those resistant to conventional chemotherapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis through a novel mechanism involving mitochondrial membrane potential disruption, distinct from currently approved chemotherapeutic agents. This finding opens new avenues for developing treatments for drug-resistant cancers.

The synthetic accessibility of 5,2'-Dimethyl-[2,4']bipyridinyl has also been a focus of recent research. Several efficient synthetic routes have been developed, with the most recent (2023) publication in Organic Process Research & Development describing a scalable, high-yield process suitable for industrial production. This advancement addresses one of the key challenges in translating promising laboratory compounds into clinically viable candidates.

Pharmacokinetic studies in animal models have shown that 5,2'-Dimethyl-[2,4']bipyridinyl possesses favorable absorption and distribution characteristics, with good oral bioavailability and reasonable metabolic stability. However, researchers note that further optimization may be needed to improve its elimination half-life and reduce potential cytochrome P450 interactions before advancing to clinical trials.

Looking forward, the unique properties of 5,2'-Dimethyl-[2,4']bipyridinyl position it as a valuable scaffold for structure-activity relationship studies. Several research groups have begun exploring derivatives with modified substitution patterns to enhance potency and selectivity. The compound's versatility suggests potential applications beyond its current investigated indications, possibly extending to neurological disorders and infectious diseases.

In conclusion, recent studies on 5,2'-Dimethyl-[2,4']bipyridinyl (CAS: 1187168-36-0) highlight its significant potential in pharmaceutical development. While challenges remain in optimizing its pharmacological profile, the compound represents an exciting avenue for the discovery of novel therapeutic agents targeting various disease pathways. Continued research in this area is expected to yield important insights into structure-based drug design and the development of next-generation small molecule therapeutics.